1-[(4As,7aS)-1,1-dioxo-4a-(trifluoromethyl)-2,3,4,5,7,7a-hexahydrothiopyrano[2,3-c]pyrrol-6-yl]-2-chloropropan-1-one

• IUPAC Name: 1-[(4aS,7aS)-1,1-dioxo-4a-(trifluoromethyl)-2,3,4,5,7,7a-hexahydrothiopyrano[2,3-c]pyrrol-6-yl]-2-chloropropan-1-one
• InChI: InChI=1S/C11H15ClF3NO3S/c1-7(12)9(17)16-5-8-10(6-16,11(13,14)15)3-2-4-20(8,18)19/h7-8H,2-6H2,1H3/t7?,8-,10-/m1/s1
• InChI Key: WRQOTHXDZJJJDM-JDOFKEMOSA-N
• Canonical SMILES: CC(C(=O)N1CC2C(C1)(CCCS2(=O)=O)C(F)(F)F)Cl
• Isomeric SMILES: CC(C(=O)N1C[C@@H]2[C@](C1)(CCCS2(=O)=O)C(F)(F)F)Cl
• Molecular Formula: C11H15ClF3NO3S
• Molecular Weight: 333.76 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrrole ring, which is a five-membered aromatic heterocycle, like in many biologically active molecules. The trifluoromethyl group could potentially increase the compound’s stability and lipophilicity. The dioxo group and chloropropanone group could make the compound reactive.

Molecular Structure Analysis

The molecular structure of the compound is likely to be quite complex due to the presence of several functional groups and a cyclic structure. The exact structure would depend on the spatial arrangement of these groups and the stereochemistry at the different chiral centers.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The pyrrole ring might undergo electrophilic substitution reactions, while the chloropropanone group could be involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact molecular structure. Factors like its polarity, solubility, stability, and reactivity would be influenced by the functional groups present in the molecule.

Safety and Hazards

The safety and hazards associated with the compound would depend on its reactivity and biological activity. Proper safety measures should be taken while handling the compound, and it should be properly disposed of to minimize environmental impact.

Future Directions

Future research on the compound could involve studying its synthesis, properties, and potential applications. It could be interesting to explore its biological activity and see if it has potential uses in fields like medicine or agriculture.